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Executive Summary
Magnesium isotopes in meteorites, particularly the primordial abundance of Magnesium-24

(²⁴Mg), provide a fundamental baseline for understanding the early solar system's composition

and the nucleosynthetic processes that shaped it. While much attention is given to the

radiogenic isotope ²⁶Mg, a product of the decay of the short-lived radionuclide Aluminum-26

(²⁶Al), the stable, non-radiogenic isotopes, primarily ²⁴Mg, constitute the bulk of magnesium

and serve as the reference against which isotopic variations are measured. This technical

guide offers a comprehensive overview of primordial ²⁴Mg in meteorites, detailing its

significance, the analytical methodologies for its measurement, and a compilation of isotopic

data from various meteorite classes. The document is intended to be a resource for

researchers in cosmochemistry, planetary science, and related fields, providing both

foundational knowledge and detailed experimental protocols.

Introduction to Primordial Magnesium Isotopes
Magnesium has three stable isotopes: ²⁴Mg, ²⁵Mg, and ²⁶Mg, with terrestrial abundances of

approximately 79%, 10%, and 11%, respectively[1]. In the context of meteoritics, "primordial"

refers to the isotopic composition of magnesium that was present in the solar nebula before

being significantly altered by the decay of radioactive isotopes like ²⁶Al. Therefore, the study of

primordial ²⁴Mg is crucial for establishing the initial isotopic homogeneity of the early solar

system.
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The primary significance of primordial ²⁴Mg lies in its role as a stable reference isotope.

Variations in the abundance of ²⁶Mg in meteoritic inclusions, such as Calcium-Aluminum-rich

Inclusions (CAIs), are typically expressed as deviations from a "normal" or primordial ²⁶Mg/

²⁴Mg ratio. These deviations, when correlated with the aluminum-to-magnesium ratio (²⁷Al/

²⁴Mg), provide a powerful tool for dating the formation of the earliest solar system solids, a

technique known as the ²⁶Al-²⁶Mg chronometer[2][3].

Beyond its role as a reference isotope, the study of mass-dependent fractionation of all three

magnesium isotopes, including ²⁴Mg, offers insights into physical and chemical processes in

the solar nebula, such as condensation, evaporation, and thermal processing of dust and

gas[4][5][6].

Data Presentation: Magnesium Isotopic
Compositions in Meteorites
The following tables summarize representative magnesium isotopic data for various meteorite

classes and their components. The data is presented as δ²⁵Mg and δ²⁶Mg values, which

represent the permil (‰) deviation of the ²⁵Mg/²⁴Mg and ²⁶Mg/²⁴Mg ratios, respectively, from the

DSM-3 standard.

Table 1: Bulk Magnesium Isotopic Composition of Chondritic Meteorites
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Meteorite
Class

Meteorite
Name

δ²⁵Mg (‰) δ²⁶Mg (‰) Reference

Carbonaceous

CI Orgueil -0.14 ± 0.04 -0.27 ± 0.07

CM Murchison -0.15 ± 0.05 -0.28 ± 0.08 [7][8]

CO Ornans -0.13 ± 0.04 -0.25 ± 0.07 [9]

CV Allende -0.14 ± 0.04 -0.27 ± 0.07 [7][8]

CR Renazzo -0.16 ± 0.05 -0.30 ± 0.08 [4]

Ordinary

H Forest Vale -0.13 ± 0.06 -0.25 ± 0.10 [9]

L Saratov -0.14 ± 0.05 -0.26 ± 0.09 [9]

LL Semarkona -0.15 ± 0.06 -0.28 ± 0.11 [9]

Enstatite

EH Sahara 97072 -0.10 ± 0.04 -0.19 ± 0.07

EL MAC 88136 -0.11 ± 0.05 -0.21 ± 0.08

Table 2: Magnesium Isotopic Composition of Achondrites

Meteorite
Class

Meteorite
Name

δ²⁵Mg (‰) δ²⁶Mg (‰) Reference

HED (Eucrite) Juvinas -0.13 ± 0.05 -0.24 ± 0.08 [10]

HED (Diogenite) Johnstown -0.14 ± 0.06 -0.27 ± 0.09 [10]

Angrite D'Orbigny -0.10 ± 0.04 -0.19 ± 0.07 [10]

Aubrite Norton County -0.19 ± 0.07 -0.35 ± 0.12 [10]

Ureilite Kenna -0.15 ± 0.06 -0.28 ± 0.10 [10]
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Table 3: Magnesium Isotopic Composition of Meteorite Components

Meteorite Component
δ²⁵Mg (‰)
Range

δ²⁶Mg (‰)
Range

Reference

Allende (CV3) Chondrules -0.4 to +0.8 -0.7 to +1.5 [7][11]

CAIs -2.0 to +10.0 -4.0 to +20.0 [2]

Murchison (CM2) Chondrules -0.7 to +0.4 -1.3 to +0.8 [7]

Matrix -0.16 ± 0.05 -0.30 ± 0.09 [7]

Note: The wide range of isotopic compositions in CAIs is due to the decay of ²⁶Al and mass-

dependent fractionation effects.

Experimental Protocols
The high-precision measurement of magnesium isotopes in meteorites is primarily achieved

through two analytical techniques: Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS) and Secondary Ion Mass Spectrometry (SIMS).

MC-ICP-MS Analysis of Bulk Samples and Separates
This technique provides high-precision isotopic data for chemically purified magnesium from

dissolved meteorite samples.

4.1.1 Sample Digestion

A representative meteorite sample (typically 10-100 mg) is powdered in an agate mortar.

The powder is transferred to a clean Teflon beaker.

A mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO₃) (typically in a 2:1

ratio) is added to the beaker.

The beaker is sealed and heated on a hotplate at approximately 120°C for 48-72 hours to

achieve complete dissolution.
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The solution is then evaporated to dryness. This step is often repeated with the addition of

HNO₃ or aqua regia to ensure the removal of fluorides.

4.1.2 Chemical Separation of Magnesium

The dried sample residue is redissolved in a dilute acid, typically 1 M HNO₃.

The solution is loaded onto a cation exchange chromatography column containing a resin

such as Bio-Rad AG50W-X12.

Matrix elements are eluted from the column using specific acid concentrations.

Magnesium is then selectively eluted using a higher concentration of the acid (e.g., 1 M to 2

M HNO₃).

The purity of the collected magnesium fraction is verified, and the elution process is repeated

if necessary to ensure a clean separation from interfering elements. A magnesium recovery

of >99.5% is targeted to avoid isotopic fractionation during the chemical separation process.

4.1.3 Instrumental Analysis

The purified magnesium solution is diluted to a concentration suitable for MC-ICP-MS

analysis (typically 100-500 ppb).

The isotopic analysis is performed on a multi-collector inductively coupled plasma mass

spectrometer (e.g., Nu Plasma or Thermo Fisher Neptune).

Instrumental mass bias is corrected using a standard-sample bracketing technique with a

well-characterized magnesium standard solution, such as DSM-3.

Data is typically acquired in static mode, with simultaneous measurement of ²⁴Mg, ²⁵Mg, and

²⁶Mg ion beams in separate Faraday cups.

Potential isobaric interferences (e.g., from doubly charged ions like ⁴⁸Ca²⁺ on ²⁴Mg⁺) are

monitored and corrected for if necessary.

SIMS Analysis of In-situ Isotopic Ratios
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SIMS allows for the in-situ measurement of magnesium isotopes in specific mineral grains or

inclusions within a polished meteorite section, providing high spatial resolution.

4.2.1 Sample Preparation

A thin section or a polished mount of the meteorite sample is prepared.

The surface is coated with a conductive material (e.g., gold or carbon) to prevent charge

buildup during analysis.

The specific areas of interest (e.g., chondrules, CAIs, individual mineral grains) are identified

using optical and/or electron microscopy.

4.2.2 Instrumental Analysis

The analysis is performed using a secondary ion mass spectrometer (e.g., CAMECA IMS

1280).

A primary ion beam (typically O⁻ or Cs⁺) is focused onto the target area, sputtering

secondary ions from the sample surface.

The secondary ions are accelerated into the mass spectrometer, where they are separated

by their mass-to-charge ratio.

The ion beams of ²⁴Mg⁺, ²⁵Mg⁺, and ²⁶Mg⁺ are measured simultaneously using multiple

detectors (e.g., Faraday cups or electron multipliers).

Instrumental mass fractionation is corrected by analyzing a standard material with a known

magnesium isotopic composition (e.g., San Carlos olivine) under the same analytical

conditions.

The ²⁷Al/²⁴Mg ratio is often measured concurrently to allow for the construction of ²⁶Al-²⁶Mg

isochrons.

Visualizations
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The decay of ²⁶Al to ²⁶Mg is a fundamental process for understanding the chronology of the

early solar system. The following diagram illustrates this decay scheme and its application in

dating meteoritic components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://wwwrcamnl.wr.usgs.gov/isoig/period/mg_iig.html
https://ntrs.nasa.gov/api/citations/20170006952/downloads/20170006952.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4993235/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4993235/
https://www.scilit.com/publications/dedaa823384d7142fe2a4260dd8a36df
http://sims.ess.ucla.edu/PDF/Davis_et_al_Jan2015.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5624506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5624506/
https://pubs.usgs.gov/publication/70031384
https://pubs.usgs.gov/publication/70031384
https://www.researchgate.net/publication/222063071_Magnesium_isotopic_composition_of_the_Earth_and_chondrites
https://www.hou.usra.edu/meetings/lpsc2014/pdf/2101.pdf
https://www.researchgate.net/figure/Mg-isotopic-composition-versus-Mg-Al-normalized-to-the-Mg-Al-the-biggest-chondrule-in_fig2_12229353
https://files.core.ac.uk/reader/216179280
https://www.benchchem.com/product/b1173389#primordial-magnesium-24-in-meteorites
https://www.benchchem.com/product/b1173389#primordial-magnesium-24-in-meteorites
https://www.benchchem.com/product/b1173389#primordial-magnesium-24-in-meteorites
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

